1-[(2-Chloro-6-fluorophenyl)methyl]-2-ethylbenzimidazole
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Overview
Description
Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system . They are utilized in various areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc .
Synthesis Analysis
The Sandmeyer reaction is a well-known reaction mainly used for the conversion of an aryl amine to an aryl halide in the presence of Cu (I) halide via the formation of a diazonium salt intermediate . This reaction can be processed with or without copper catalysts for the formation of C–X (X = Cl, Br, I, etc.), C-CF3/CF2, C–CN, C–S, etc., linkages .Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques such as nuclear magnetic resonance, High-Performance Liquid Chromatography – Time of Flight (HPCL-TOF), GCMS, and Fourier Transform Infrared Spectroscopy (FTIR) Attenuated Total Reflection (ATR) .Chemical Reactions Analysis
Quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the density, melting point, boiling point, solubility, and vapor pressure of a compound can be measured .Scientific Research Applications
Anesthesia and Sedation
This compound is related to benzodiazepines (BZDs), which are mainly used as hypnotics/sedatives, anesthetics, tranquilizers, anticonvulsants, and muscle relaxants .
Anti-Inflammatory Activity
The compound has been designed using a prodrug approach and has shown potential for anti-inflammatory activity .
Antiviral Activity
A derivative of this compound has been identified as a promising candidate for dose-dependent inhibition of viral replication .
Pharmacological Evaluation
It has been characterized by various analytical techniques for pharmacological evaluation .
Material Science Application
The unique properties of this compound make it applicable in material science research.
Catalysis
It is also used in catalysis research due to its versatile chemical properties.
Springer - Identification of the designer benzodiazepine MDPI - Synthesis, Characterization and Pharmacological Evaluation Springer - Benzimidazole: a medicinally important heterocyclic moiety SMolecule - 1-[(2-Chloro-6-fluorophenyl)methyl]-2-ethylbenzimidazole
Mechanism of Action
Safety and Hazards
Future Directions
The development of new and efficient protocols for reactions like the Sandmeyer reaction could be a future direction . Additionally, the discovery of novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects is another potential area of future research .
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-2-ethylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClFN2/c1-2-16-19-14-8-3-4-9-15(14)20(16)10-11-12(17)6-5-7-13(11)18/h3-9H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBRKIBDUCKQQLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2N1CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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